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Compound Focus: Cabazitaxel-d6
Cat. No.: S548459

The table below summarizes the key characteristics of cabazitaxel as established in the scientific literature.

This data serves as a baseline for understanding the parent compound.

Property Description of Cabazitaxel

IUPAC Name (1S,2S,3R,4S,7R,9S,10S,12R,15S) -4- (Acetyloxy) -15-{[ (2R,3S) -3-
{[(tert-butoxy)carbonyl]amino}-2-hydroxy-3-
phenylpropanoyl]oxy} -1-hydroxy-9,12-dimethoxy-10-methyl-11-0xo0-
5,6,8,8a,9,10,11,12-octahydro-4H-spiro[oxirene-2,6 -
tricyclo[7.3.1.03,7]trideca[l,2]benzene]-10-yl benzoate [1]

Chemical CasHs7NOa1a [2] [1]
Formula

Molecular 835.9324 g/mol [1]
Weight

Mechanism Binds to B-tubulin subunit, stabilizes microtubules, inhibits depolymerization, and
of Action disrupts mitotic and interphase cellular functions, leading to cell cycle arrest and
apoptosis [2] [1].

Metabolism Primarily hepatically metabolized by CYP3A4/5 (80-90%); to a lesser extent by
CYP2C8 [2] [1].
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Property Description of Cabazitaxel
Primary Feces (76% of dose) [1].
Elimination

Route

Mass Spectrometry and the Role of Cabazitaxel-d6

While clinical studies focus on the drug's efficacy, in bioanalytical chemistry, a deuterated analog like
cabazitaxel-d6 is primarily used as an internal standard for Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) quantification [2].

Deuterated internal standards are chemically identical to the analyte but have slightly different mass due to
deuterium atoms, allowing instrument to distinguish them. Their use corrects for sample preparation losses
and instrument variability, ensuring accurate and precise measurement of cabazitaxel concentration in

biological samples like plasma [2].

The following diagram illustrates the typical workflow for quantifying cabazitaxel in a biological sample

using LC-MS/MS with a deuterated internal standard.
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2. Sample Preparation
(Protein Precipitation,
Solid-Phase Extraction)

3. Liquid Chromatography (LC)
(Separate cabazitaxel from

other matrix components)

4. Iomzatlon
(Electrospray Ionization - ESI)
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(Q1: Select precursor ion
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(Calculate analyte concentration
using analyte/IS response ratio)
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Since a direct comparison for therapeutic performance may not exist, here are suggestions to find more

specialized analytical data:

e Search Analytical Vendor Catalogs: Companies like Sigma-Aldrich, Cayman Chemical, or TLC
Pharmaceutical Standards often provide datasheets for compounds like cabazitaxel-d6, which may
include basic mass spectrometry data.

¢ Refine Literature Search: Use specific search terms on academic platforms like PubMed and
Google Scholar. Try queries such as "LC-MS/MS method validation cabazitaxel human plasma”
or "cabazitaxel deuterated internal standard quantification" to find detailed analytical papers.

e Consult Pharmacopoeias: Regulatory documents from the FDA or EMA approving cabazitaxel may
contain references to the bioanalytical methods used in clinical trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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versus-cabazitaxel-ms-response]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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